Cas no 1025707-45-2 (12-acetyl-1,4-dioxa-9-thia-12-azadispiro[4.2.4^{8}.2^{5}]tetradecane-11-carboxylic acid)

• Product Name: 12-acetyl-1,4-dioxa-9-thia-12-azadispiro[4.2.4^{8}.2^{5}]tetradecane-11-carboxylic acid
• CAS No: 1025707-45-2
• MF: C₁₃H₁₉NO₅S
• MW: 301.358662843704
• CID: 4568500
• Update Time: 2023-04-06

12-acetyl-1,4-dioxa-9-thia-12-azadispiro[4.2.4^{8}.2^{5}]tetradecane-11-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 12-acetyl-1,4-dioxa-9-thia-12-azadispiro[4.2.4^{8}.2^{5}]tetradecane-11-carboxylic acid

• Inchi： 1S/C13H19NO5S/c1-9(15)14-10(11(16)17)8-20-12(14)2-4-13(5-3-12)18-6-7-19-13/h10H,2-8H2,1H3,(H,16,17)
• InChI Key： DRJNLRQDAAQYMU-UHFFFAOYSA-N
• SMILES： O1C2(CCC3(N(C(C)=O)C(C(O)=O)CS3)CC2)OCC1

Computed Properties

• Exact Mass: 301.098394g/mol
• Monoisotopic Mass: 301.098394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 301.36g/mol
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų